Cas no 86480-42-4 (5-(methylsulfanyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: 5-(methylsulfanyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 86480-42-4
• MF: C₁₀H₁₄N₆O₄S
• MW: 314.320959568024
• CID: 991679
• PubChem ID: 333371
• Update Time: 2025-04-20

5-(methylsulfanyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfanyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2-(7-amino-5-methylsulfanyltriazolo[4,5-d]pyrimidin-2-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• NSC-334045
• DTXSID00318692
• 86480-42-4
• NSC334045

• Inchi： 1S/C10H14N6O4S/c1-21-10-12-7(11)4-8(13-10)15-16(14-4)9-6(19)5(18)3(2-17)20-9/h3,5-6,9,17-19H,2H2,1H3,(H2,11,12,13,15)
• InChI Key： XQACSXNOCXACAV-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(C2C(N=1)=NN(C1C(C(C(CO)O1)O)O)N=2)N

Computed Properties

• Exact Mass: 314.07972412g/mol
• Monoisotopic Mass: 314.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 178Ų